Mcl-1
  • Pyridoclax
    Pyridoclax
    • Cat. No.:
    • B610359
    • CAS No.:
    • Molecular Formula:
    • C29H22N4
    • Molecular Weight:
    • 426.5 g/mol
    Description
    Pyridoclax, also known as MR29072, is a potent and selective Mcl-1 inhibitor. Without cytotoxic activity when administered as a single agent, pyridoclax induced apoptosis in combination with Bcl-xL-targeting siR...
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  • Gossypol acetic acid
    Gossypol acetic acid
    • Cat. No.:
    • B1139257
    • CAS No.:
    • 1189561-66-7
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.61
    Description
    (S)-Gossypol acetic acid is a inhibitor of Bcl-2, potently induce cell death in Jurkat cells overexpressing Bcl-2 (IC50, 18.1μM) or Bcl-xL (IC50, 22.9μM).IC50 Value: 18.1μM (Bcl-2), 22.9μM (Bcl-xL)Target: Bcl-2i...
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  • Maritoclax
    Maritoclax
    • Cat. No.:
    • B1139384
    • CAS No.:
    • 1227962-62-0
    • Molecular Formula:
    • C22H12Cl4N2O4
    • Molecular Weight:
    • 510.1 g/mol
    Description
    (-)-marinopyrrole A is a member of the class of pyrroles that is 1'H-1,3'-bipyrrole substituted by four chloro groups at positions 4, 4', 5 and 5' and two 2-hydroxybenzoyl moieties at positions 2 and 2'. It is i...
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  • mim1
    mim1
    • Cat. No.:
    • B1436723
    • CAS No.:
    • Molecular Formula:
    • C17H21N3O3S
    • Molecular Weight:
    • 347.4 g/mol
    Description
    MIM1 is an inhibitor of Mcl-1, an antiapoptotic Bcl-2 family protein with a role in cancer. It selectively engages the canonical groove of Mcl-1, inhibiting its ability to bind BH3 domains (IC50 = 4.7 µM). MIM1 ...
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  • Gossypol Acetic Acid
    Gossypol Acetic Acid
    • Cat. No.:
    • B1671995
    • CAS No.:
    • 12542-36-8
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.6 g/mol
    Description
    Gossypol Acetic Acid is the naturally occurring acetic acid form of gossypol, and an orally available polyphenolic aldehyde derived mostly from cottonseed with potential antineoplastic activity. The biologic ac...
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  • IMB-XH1
    IMB-XH1
    • Cat. No.:
    • B1675954
    • CAS No.:
    • Molecular Formula:
    • C19H15N3OS
    • Molecular Weight:
    • 333.4 g/mol
    Description
    Mcl1-IN-2 is a selective Mcl-1 inhibitor.
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  • CLZ-8
    CLZ-8
    • Cat. No.:
    • B1675955
    • CAS No.:
    • Molecular Formula:
    • C22H23N3O2S
    • Molecular Weight:
    • 393.5 g/mol
    Description
    Mcl-1-PUMA modulator-8 is a modulator of Mcl-1-PUMA interaction which suppresses cancer cells and inhibits PUMA-dependent apoptosis of non-cancerous cells.
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  • Obatoclax
    Obatoclax
    • Cat. No.:
    • B15559610
    • CAS No.:
    • Molecular Formula:
    • C20H19N3O
    • Molecular Weight:
    • 317.4 g/mol
    Description
    Obatoclax is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Obatoclax suitable for many rese...
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  • A-1210477
    A-1210477
    • Cat. No.:
    • B15582773
    • CAS No.:
    • Molecular Formula:
    • C46H55N7O7S
    • Molecular Weight:
    • 850.0 g/mol
    Description
    an MCL-1 inhibitor;  structure in first source
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  • Gqn-B37-E
    Gqn-B37-E
    • Cat. No.:
    • B15587765
    • CAS No.:
    • Molecular Formula:
    • C29H23ClN4O4
    • Molecular Weight:
    • 527.0 g/mol
    Description
    Gqn-B37-E is a useful research compound. Its molecular formula is C29H23ClN4O4 and its molecular weight is 527.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gqn-B37-E suitable for many r...
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